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General Research Workflow in OGDA
The practical application of the OGDA database typically follows a structured workflow.

Researchers can navigate from a broad research question to specific genomic insights by

leveraging the database's search functionalities and integrated analysis tools.
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1. Define Research Question
(e.g., phylogenetic relationship, gene presence)

2. Search and Select Algal Taxa
(Use OGDA's search by species name or taxon)

3. Retrieve Organelle Genomes
(Download FASTA or GenBank files)

4. Utilize Integrated Analysis Tools

A. BLAST Search
(Identify homologous genes)

Gene-centric
analysis

B. Sequence Fetch & Alignment (MUSCLE)
(Compare sequences, prepare for phylogeny)

Sequence
comparison

C. Synteny Analysis (LASTZ)
(Compare genome structures)

Structural
analysis

5. Analyze and Interpret Results
(Phylogenetic trees, gene tables, synteny plots)

6. Formulate Conclusions
(Answer research question)
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Data Retrieval

Analysis

Output

1. Select Reference Protein Sequence
(e.g., C. reinhardtii rbcL)

3. Perform tblastn Search
(Query: Protein Seq, DB: Target Genomes)

2. Select Target Genomes in OGDA
(P. umbilicalis, P. tricornutum, etc.)

4. Evaluate Results
(Check E-value and Score)

5. Determine Gene Presence/Absence

6. Compile Comparative Table
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1. Select Diverse Algal Species
(e.g., Red, Green, Brown Algae)

2. Fetch cox1 Gene Sequences
(Create multi-FASTA file)

3. Align Sequences with MUSCLE
(Input multi-FASTA, run alignment)

4. Generate Phylogenetic Tree
(Use Maximum Likelihood method in OGDA)

5. Analyze Tree Topology
(Identify evolutionary clusters)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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